6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 6-(4-chlorophenyl)-3-methyl-2,5,6,7-tetrahydroindazol-4-one
• InChI: InChI=1S/C14H13ClN2O/c1-8-14-12(17-16-8)6-10(7-13(14)18)9-2-4-11(15)5-3-9/h2-5,10H,6-7H2,1H3,(H,16,17)
• InChI Key: JPAAPVZMUVRFAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)CC(CC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

6-(4-Chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a bicyclic heterocyclic compound featuring a fused indazole core substituted with a 4-chlorophenyl group at position 6 and a methyl group at position 2.

Preparation Methods

The synthesis of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one typically involves the reaction of 4-chlorobenzaldehyde with cyclohexanone in the presence of a base, followed by cyclization with hydrazine hydrate. The reaction conditions often include refluxing in ethanol or methanol to facilitate the formation of the indazole ring. Industrial production methods may involve optimization of these reaction conditions to improve yield and purity.

Chemical Reactions Analysis

6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions can introduce different substituents onto the aromatic ring, using reagents like halogens or nitro groups under appropriate conditions.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound has shown potential as a bioactive molecule with applications in studying biological pathways and mechanisms.

Medicine: Indazole derivatives, including this compound, have been investigated for their potential therapeutic effects, such as anti-inflammatory, anticancer, and antimicrobial activities.

Industry: It can be used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations at Position 6

(a) 6-(4-Methoxyphenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• Structural Difference : The 4-chloro group is replaced with a 4-methoxy group.
• Impact : The methoxy group is electron-donating, which may alter tautomeric equilibria compared to the electron-withdrawing chloro group. This substitution reduces lipophilicity (ClogP ≈ 2.5 vs. MeO ≈ 1.8) and could affect solubility and metabolic stability .

(b) 6-(5-Methyl-2-furyl)-3-phenyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• Structural Difference : The 4-chlorophenyl is replaced with a 5-methylfuran moiety.
• This compound (CAS 1428139-41-6) is marketed as a high-purity API intermediate (NLT 97%) and has a molecular weight of 292.33 g/mol .

(c) 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one

• Structural Difference : The 4-chlorophenyl group is absent, with 6,6-dimethyl and 3-trifluoromethyl substituents.

Substituent Variations at Position 3

(a) 3-Phenyl Derivatives

• Example: 6-(5-Methyl-2-furyl)-3-phenyl-1,5,6,7-tetrahydro-4H-indazol-4-one.
• Impact : The phenyl group at position 3 enhances aromatic interactions but may reduce solubility compared to the methyl group in the target compound .

(b) 3-Trifluoromethyl Derivatives

• Example: 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one.

Tautomeric Behavior

Computational studies on 1,5,6,7-tetrahydro-4H-indazol-4-one derivatives reveal that the most stable tautomer is influenced by substituents. For 3-methyl derivatives (including the target compound), the keto form predominates due to conjugation with the indazole ring. Electron-withdrawing groups (e.g., Cl) stabilize the keto tautomer, whereas electron-donating groups (e.g., MeO) may shift equilibria slightly .

Physicochemical and Spectral Data

Compound	IR (cm⁻¹)	¹H NMR (δ, ppm)	Molecular Weight (g/mol)
Target Compound	~1647 (C=O), ~3186 (NH)	1.96–2.08 (m, CH₂), 7.91 (s, H-3)	260.71 (calc.)
6-(4-Methoxyphenyl) Analogue	Similar C=O/NH	6.86–7.26 (m, Ar-H)	256.29 (calc.)
6-(5-Methyl-2-furyl)-3-phenyl Derivative	1596 (C=N), 1243 (C=S)	2.59 (s, CH₃), 7.26 (Ar-H)	292.33

Biological Activity

6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and various therapeutic implications supported by case studies and research findings.

Chemical Structure and Properties

The molecular formula for 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is $C_{14}H_{13}ClN_2O$ with a molecular weight of approximately 260.72 g/mol. The compound features a tetrahydroindazole core which is known for its diverse biological properties.

Inhibition of Human Neutrophil Elastase (HNE)

One of the primary areas of research surrounding this compound is its role as an inhibitor of human neutrophil elastase (HNE). HNE is a serine protease involved in inflammatory processes and has been implicated in various diseases, including chronic obstructive pulmonary disease (COPD) and certain cancers. Studies have shown that derivatives of the tetrahydroindazole scaffold exhibit potent inhibitory activity against HNE.

• Key Findings :
  • Compounds derived from this scaffold have demonstrated K_i values in the low nanomolar range (6–35 nM), indicating strong binding affinity to HNE .
  • The mechanism of inhibition is competitive, as confirmed by kinetic studies using Lineweaver-Burk plots .

Antiproliferative Activity

Research has also explored the antiproliferative effects of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one against various cancer cell lines.

• Case Study :
  • In vitro studies showed that this compound significantly reduced cell viability in human cancer cell lines such as MCF-7 (breast cancer) and K562 (chronic myeloid leukemia) when treated with concentrations around 10 µM for 24–72 hours .
  • Mechanistic investigations revealed that treatment led to apoptosis through the activation of caspase pathways and downregulation of proliferating cell nuclear antigen (PCNA), which is crucial for DNA replication .

Comparative Analysis with Other Compounds

To further understand its efficacy and potential applications, it is beneficial to compare the biological activity of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one with other known compounds.

Compound Name	K_i Value (nM)	Antiproliferative Activity	Mechanism of Action
6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one	6–35	Significant reduction in cell viability at 10 µM	Competitive inhibition of HNE; apoptosis induction
Sivelestat	~25	Moderate; less effective than indazole derivatives	HNE inhibition
Other indazole derivatives	Varies	Varies; some show enhanced activity	Varies; often similar mechanisms

Stability and Pharmacokinetics

The stability of the compound in aqueous solutions has been assessed to understand its pharmacokinetic profile better. Some derivatives maintained stability with half-lives exceeding one hour under physiological conditions . This stability is crucial for therapeutic applications as it suggests potential for sustained biological activity.